Cas no 1553584-06-7 (3-hydroxy-3-(oxolan-2-yl)propanenitrile)

• Product Name: 3-hydroxy-3-(oxolan-2-yl)propanenitrile
• CAS No: 1553584-06-7
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6467888
• PubChem ID: 82837363
• Update Time: 2024-01-12

3-hydroxy-3-(oxolan-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(oxolan-2-yl)propanenitrile
• EN300-1852031
• 1553584-06-7
• AKOS021155933

• Inchi： 1S/C7H11NO2/c8-4-3-6(9)7-2-1-5-10-7/h6-7,9H,1-3,5H2
• InChI Key： DZSGQTYCYPGPEV-UHFFFAOYSA-N
• SMILES： O1CCCC1C(CC#N)O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes